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Abstract
This technical guide provides a comprehensive overview of the known and potential health and

safety considerations associated with 4-Nitrodiphenylmethane. Drawing from available data

on 4-Nitrodiphenylmethane and related nitroaromatic compounds, this document outlines key

toxicological concerns, recommended handling procedures, and detailed experimental

protocols for safety assessment. The primary identified hazard of 4-Nitrodiphenylmethane is

its classification as a skin sensitizer. While specific quantitative toxicological data for this

compound are limited in publicly available literature, this guide extrapolates potential hazards

based on the broader class of nitroaromatic compounds, which are known for potential

mutagenicity and other systemic effects. This document is intended to serve as a foundational

resource for researchers, scientists, and drug development professionals to ensure the safe

handling and thorough evaluation of 4-Nitrodiphenylmethane in a laboratory setting.

Introduction
4-Nitrodiphenylmethane is a diarylmethane compound with the chemical formula C₁₃H₁₁NO₂.

[1] Its structure, featuring a nitro group on one of the phenyl rings, places it within the class of

nitroaromatic compounds. While specific toxicological data for 4-Nitrodiphenylmethane is not

extensively available, its chemical class is associated with a range of health hazards, including
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skin sensitization, mutagenicity, and potential carcinogenicity.[2] This guide synthesizes the

available information on 4-Nitrodiphenylmethane and provides a framework for its safe

handling and further toxicological investigation based on established testing guidelines.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Nitrodiphenylmethane is provided in

the table below.

Property Value Reference

Molecular Formula C₁₃H₁₁NO₂ [1]

Molecular Weight 213.23 g/mol [1]

CAS Number 1817-77-2 [1]

Appearance Solid (form not specified)

Melting Point Not available

Boiling Point Not available

Solubility Not available

Known Health Hazards
The primary health hazard identified for 4-Nitrodiphenylmethane is skin sensitization.

GHS Classification
According to the aggregated GHS information provided to the European Chemicals Agency

(ECHA), 4-Nitrodiphenylmethane is classified as a Skin Sensitizer, Category 1.[1]

Hazard Statement (H317): May cause an allergic skin reaction.[1]

Signal Word: Warning[1]

Pictogram:

Exclamation Mark (for Skin Sensitization)
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Toxicological Data Summary
There is a notable lack of publicly available quantitative toxicological data for 4-
Nitrodiphenylmethane. The following table summarizes the available information and

indicates where data is lacking. For context, data on related nitroaromatic compounds are

included where available and clearly noted.
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Toxicologic
al Endpoint

Species Route Value
Classificati
on

Reference

Acute Oral

Toxicity

(LD50)

Data not

available
Oral

Data not

available
Not classified

Acute Dermal

Toxicity

(LD50)

Data not

available
Dermal

Data not

available
Not classified

Acute

Inhalation

Toxicity

(LC50)

Data not

available
Inhalation

Data not

available
Not classified

Skin

Corrosion/Irrit

ation

Data not

available
Dermal

Data not

available
Not classified

Serious Eye

Damage/Irrita

tion

Data not

available
Ocular

Data not

available
Not classified

Skin

Sensitization
Not specified Dermal Positive Category 1 [1]

Germ Cell

Mutagenicity

Data not

available
In vitro/In vivo

Data not

available
Not classified

Carcinogenici

ty

Data not

available
Not specified

Data not

available
Not classified

Reproductive

Toxicity

Data not

available
Not specified

Data not

available
Not classified

Specific

Target Organ

Toxicity

(Single

Exposure)

Data not

available
Not specified

Data not

available
Not classified
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Specific

Target Organ

Toxicity

(Repeated

Exposure)

Data not

available
Not specified

Data not

available
Not classified

Safe Handling and Personal Protective Equipment
(PPE)
Given its classification as a skin sensitizer and the potential for other uncharacterized hazards,

stringent safety precautions should be followed when handling 4-Nitrodiphenylmethane.

Engineering Controls
Work with 4-Nitrodiphenylmethane should be conducted in a well-ventilated laboratory,

preferably within a certified chemical fume hood.

Personal Protective Equipment
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn at all times. Given

its classification as a skin sensitizer, it is crucial to avoid any skin contact.

Skin and Body Protection: A lab coat or other protective clothing should be worn. Ensure that

skin is not exposed.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic

vapors and particulates should be used.

Hygiene Measures
Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.
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Contaminated work clothing should not be allowed out of the workplace and should be

decontaminated or disposed of properly.

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes. Remove contaminated clothing. If skin irritation or a rash occurs, seek

medical attention.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Experimental Protocols for Health and Safety
Assessment
The following sections detail the standard experimental protocols that should be employed to

thoroughly characterize the toxicological profile of 4-Nitrodiphenylmethane.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
This method is used to estimate the acute oral toxicity (LD50) of a substance.

Principle: A stepwise procedure is used with a small number of animals per step. The

outcome of each step determines the dose for the next. The method allows for classification

into one of a series of toxicity classes.

Test Animals: Typically, rats of a single sex (usually females) are used.

Procedure:
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A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg

body weight).

A small group of animals (e.g., 3) is dosed with the starting dose.

The animals are observed for signs of toxicity and mortality for up to 14 days.

Depending on the outcome (number of deaths), the dose for the next group of animals is

either increased or decreased.

The procedure is continued until a stopping criterion is met, which allows for the

classification of the substance.

Observations: Animals are observed for changes in skin and fur, eyes, mucous membranes,

respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity

and behavior. Body weight is recorded weekly.

Skin Sensitization - Murine Local Lymph Node Assay
(LLNA) - OECD Test Guideline 429
This is the preferred in vivo method for identifying skin sensitizers.

Principle: The LLNA measures the proliferation of lymphocytes in the auricular lymph nodes

draining the site of application of the test substance. A substance is classified as a sensitizer

if it induces a stimulation index (SI) of 3 or greater.

Test Animals: Mice (e.g., CBA/J strain).

Procedure:

The test substance is applied to the dorsal surface of the ears of the mice for three

consecutive days.

A vehicle control group and a positive control group are also included.

On day 6, a radiolabeled substance (e.g., ³H-methyl thymidine) is injected intravenously.
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After a set period, the mice are euthanized, and the draining auricular lymph nodes are

excised.

The incorporation of the radiolabel into the lymph node cells is measured using a

scintillation counter.

The Stimulation Index (SI) is calculated as the ratio of the mean proliferation in the test

group to the mean proliferation in the vehicle control group.

Interpretation: An SI ≥ 3 indicates that the substance is a skin sensitizer.

Bacterial Reverse Mutation Test (Ames Test) - OECD
Test Guideline 471
This in vitro test is widely used to assess the mutagenic potential of a chemical.

Principle: The test uses several strains of Salmonella typhimurium and Escherichia coli that

have mutations in the genes required for histidine or tryptophan synthesis, respectively.

These bacteria cannot grow on a medium lacking the specific amino acid. The test chemical

is assessed for its ability to cause a reverse mutation, allowing the bacteria to grow on the

deficient medium.

Procedure:

The tester strains are exposed to the test substance with and without a metabolic

activation system (S9 mix, derived from rat liver).

The bacteria are then plated on a minimal agar medium.

After incubation for 48-72 hours, the number of revertant colonies is counted.

Interpretation: A dose-related increase in the number of revertant colonies compared to the

negative control indicates that the substance is mutagenic.

Potential Metabolism and Signaling Pathways
While specific metabolic pathways for 4-Nitrodiphenylmethane have not been elucidated, the

metabolism of related nitroaromatic and diphenylmethane compounds can provide insights into
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its likely biotransformation.

Predicted Metabolic Pathway
The metabolism of nitroaromatic compounds often involves the reduction of the nitro group to

form nitroso, hydroxylamino, and ultimately amino derivatives. These reactive intermediates are

often responsible for the toxic effects of this class of compounds. Additionally, diphenylmethane

is known to undergo hydroxylation. Therefore, a plausible metabolic pathway for 4-
Nitrodiphenylmethane could involve both nitroreduction and aromatic hydroxylation.

Phase I Metabolism

Phase II Metabolism

Potential Toxicity

4-Nitrodiphenylmethane

Nitroso Intermediate
Nitroreductases

Hydroxylated Metabolites

CYP450

Hydroxylamino Intermediate 4-Aminodiphenylmethane

DNA Adducts

Protein Adducts

Glucuronide/Sulfate
Conjugates

Conjugation Enzymes

Mutagenicity

Skin Sensitization

Carcinogenicity

Click to download full resolution via product page

Caption: Predicted metabolic pathway of 4-Nitrodiphenylmethane.

Signaling Pathway in Skin Sensitization
The process of skin sensitization involves a complex series of events known as the Adverse

Outcome Pathway (AOP). For a chemical sensitizer like 4-Nitrodiphenylmethane, this
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pathway is initiated by the covalent binding of the chemical (or its metabolites) to skin proteins.
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Start: Acute Oral Toxicity Assessment
(OECD 423)

Select Starting Dose
(e.g., 300 mg/kg)

Dose Group 1 (3 animals)

Observe for 14 days
(Toxicity & Mortality)

Outcome?

Stop and Classify

Classification Criteria Met

Dose Next Group at Higher Dose

0 or 1 Death

Dose Next Group at Lower Dose

2 or 3 Deaths
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Start: Skin Sensitization Assessment
(LLNA - OECD 429)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Nitrodiphenylmethane | C13H11NO2 | CID 137225 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Local lymph node assay (LLNA) for detection of sensitization capacity of chemicals -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Health and Safety Considerations for 4-
Nitrodiphenylmethane: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b156897#health-and-safety-
considerations-for-4-nitrodiphenylmethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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